Cas no 899827-09-9 (2-methoxy-4-(2-methylphenyl)phenol)

• Product Name: 2-methoxy-4-(2-methylphenyl)phenol
• CAS No: 899827-09-9
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD18314949
• CID: 1947609
• PubChem ID: 53220698
• Update Time: 2025-10-07

2-methoxy-4-(2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(2-methylphenyl)phenol
• MFCD18314949
• 899827-09-9
• 2-Methoxy-4-(2-methylphenyl)phenol, 95%
• DTXSID70685404
• 3-Methoxy-2'-methyl[1,1'-biphenyl]-4-ol

• MDL： MFCD18314949
• Inchi： 1S/C14H14O2/c1-10-5-3-4-6-12(10)11-7-8-13(15)14(9-11)16-2/h3-9,15H,1-2H3
• InChI Key： FSLUSXDEOPFBAM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC=CC=1C)O

Computed Properties

• Exact Mass: 214.099379685Da
• Monoisotopic Mass: 214.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-methoxy-4-(2-methylphenyl)phenol

Professional Introduction to 2-methoxy-4-(2-methylphenyl)phenol (CAS No. 899827-09-9)

2-methoxy-4-(2-methylphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 899827-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique aromatic structure, exhibits promising properties that make it a valuable candidate for further research and development in medicinal chemistry. Its molecular architecture, comprising a methoxy group and two phenyl rings with specific substitution patterns, positions it as a potential building block for the synthesis of novel therapeutic agents.

The chemical structure of 2-methoxy-4-(2-methylphenyl)phenol consists of a central benzene ring substituted with a methoxy group at the 2-position and an isopropyl-substituted benzene ring at the 4-position. This arrangement imparts distinct electronic and steric characteristics to the molecule, which can be exploited in drug design. The presence of both electron-donating (methoxy) and electron-withdrawing (isopropyl) groups creates a balance that influences its reactivity and potential interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-methoxy-4-(2-methylphenyl)phenol and its derivatives. Research studies have begun to uncover its possible applications in modulating various biological pathways, particularly those relevant to inflammation, oxidative stress, and neurodegenerative diseases. The compound's ability to interact with multiple targets makes it an attractive scaffold for designing molecules with enhanced selectivity and reduced side effects.

One of the most compelling aspects of 2-methoxy-4-(2-methylphenyl)phenol is its versatility in synthetic chemistry. Its aromatic system provides multiple sites for functionalization, allowing chemists to modify its structure in diverse ways. This flexibility has enabled the development of libraries of derivatives that can be screened for biological activity. For instance, researchers have synthesized analogs of this compound with modified substitution patterns to enhance their potency or selectivity against specific enzymes or receptors.

The investigation into 2-methoxy-4-(2-methylphenyl)phenol has also led to insights into its mechanism of action. Preliminary studies suggest that this compound may exert its effects through multiple mechanisms, including inhibition of key enzymes involved in inflammatory pathways and modulation of antioxidant defenses. These findings are particularly intriguing given the increasing recognition of the role of oxidative stress in various diseases, including cancer and neurodegenerative disorders.

Moreover, the structural features of 2-methoxy-4-(2-methylphenyl)phenol make it an interesting candidate for developing small molecules that can cross the blood-brain barrier. This property is crucial for treating neurological disorders, where effective delivery to the central nervous system is often a major challenge. By optimizing its lipophilicity and solubility, researchers aim to enhance its bioavailability and therapeutic efficacy in brain-targeted therapies.

Recent advances in computational chemistry have further accelerated the exploration of 2-methoxy-4-(2-methylphenyl)phenol as a drug candidate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mode of action, guiding the design of more effective derivatives.

The synthesis of 2-methoxy-4-(2-methylphenyl)phenol itself presents an interesting challenge due to its complex aromatic structure. Traditional synthetic routes involve multi-step organic transformations, including Friedel-Crafts alkylation, methylation, and functional group interconversions. However, recent innovations in synthetic methodology have made it possible to access this compound more efficiently through streamlined protocols that reduce waste and improve yields.

In conclusion, 2-methoxy-4-(2-methylphenyl)phenol (CAS No. 899827-09-9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by modern medicine.